- Discovery of 2-[[2-Ethyl-6-[4-[2-(3-hydroxyazetidin-1-yl)-2-oxoethyl]piperazin-1-yl]-8-methylimidazo[1,2-a]pyridin-3-yl]methylamino]-4-(4-fluorophenyl)thiazole-5-carbonitrile (GLPG1690), a First-in-Class Autotaxin Inhibitor Undergoing Clinical Evaluation for the Treatment of Idiopathic Pulmonary Fibrosis, Journal of Medicinal Chemistry, 2017, 60(9), 3580-3590
Cas no 952753-59-2 (2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile)
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-(4-fluorophenyl)thiazole-5-carbonitrile
- 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
- 5-Thiazolecarbonitrile, 2-amino-4-(4-fluorophenyl)-
- 2-Amino-4-(4-fluorophenyl)-5-thiazolecarbonitrile (ACI)
- BYCWHBXYLJAAEH-UHFFFAOYSA-N
- 952753-59-2
- BS-44423
- 2-Amino-4-(4-fluorophenyl)-5-thiazolecarbonitrile
- 2-Amino-4-(4-fluoro-phenyl)-thiazole-5-carbonitrile
- DB-181968
- SCHEMBL1852196
- CS-0052060
- P18256
-
- MDL: MFCD24642255
- Inchi: 1S/C10H6FN3S/c11-7-3-1-6(2-4-7)9-8(5-12)15-10(13)14-9/h1-4H,(H2,13,14)
- InChI Key: BYCWHBXYLJAAEH-UHFFFAOYSA-N
- SMILES: N#CC1=C(C2C=CC(F)=CC=2)N=C(N)S1
Computed Properties
- Exact Mass: 219.02664654g/mol
- Monoisotopic Mass: 219.02664654g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 90.9Ų
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1096452-100mg |
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile |
952753-59-2 | 97% | 100mg |
$310 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096452-250MG |
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile |
952753-59-2 | 97% | 250mg |
$625 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096452-500MG |
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile |
952753-59-2 | 97% | 500mg |
$940 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096452-1G |
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile |
952753-59-2 | 97% | 1g |
$1570 | 2024-07-21 | |
| Chemenu | CM541816-1g |
2-Amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile |
952753-59-2 | 95%+ | 1g |
$63 | 2023-01-04 | |
| Ambeed | A783770-100mg |
2-Amino-4-(4-fluorophenyl)thiazole-5-carbonitrile |
952753-59-2 | 98% | 100mg |
$6.0 | 2025-02-21 | |
| Ambeed | A783770-250mg |
2-Amino-4-(4-fluorophenyl)thiazole-5-carbonitrile |
952753-59-2 | 98% | 250mg |
$14.0 | 2025-02-21 | |
| Ambeed | A783770-1g |
2-Amino-4-(4-fluorophenyl)thiazole-5-carbonitrile |
952753-59-2 | 98% | 1g |
$42.0 | 2025-02-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBFG00004-100MG |
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile |
952753-59-2 | 97% | 100MG |
¥ 92.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBFG00004-250MG |
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile |
952753-59-2 | 97% | 250MG |
¥ 151.00 | 2023-04-12 |
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Production Method
Production Method 1
1.2 Reagents: Iodine Solvents: Ethanol ; rt; 1 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ; cooled
Production Method 2
1.2 Reagents: Iodine Solvents: Ethanol ; rt; 1 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
- Heterocyclic compound, application thereof and pharmaceutical composition comprising same, World Intellectual Property Organization, , ,
Production Method 3
- Structure guided design of potent indole-based ATX inhibitors bearing hydrazone moiety with tumor suppression effects, European Journal of Medicinal Chemistry, 2020, 201,
Production Method 4
1.2 Reagents: Water ; cooled
- Preparation of thiazolyl nicotinamides as adenosine A3 receptor modulators, Spain, , ,
Production Method 5
1.2 Reagents: Iodine Solvents: Ethanol ; rt; 1 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water
- Preparation of imidazo[1,2-a]pyridine derivatives for treatment of inflammatory disorders, World Intellectual Property Organization, , ,
Production Method 6
1.2 Reagents: Sodium thiosulfate Solvents: Water ; 15 min, rt
- ATX inhibitors, preparation method therefor and applications thereof, World Intellectual Property Organization, , ,
Production Method 7
1.2 Reagents: Iodine Solvents: Ethanol ; rt; 1 h, rt
1.3 Reagents: Sodium thiosulfate
- Preparation of atx inhibitor and use thereof, China, , ,
Production Method 8
1.2 Reagents: Pyridine Solvents: Ethanol ; 25 °C; 1 h, 25 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water ; 0 °C
- Tricyclic derivative and preparation method therefor and application thereof, World Intellectual Property Organization, , ,
Production Method 9
1.2 Reagents: Pyridine Solvents: Ethanol ; 25 °C; 1 h, 25 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water ; cooled
- Preparation of pyridoimidazole derivatives and application thereof, China, , ,
Production Method 10
1.2 Reagents: Water ; cooled
- Preparation of thiazole derivatives as modulators of the adenosine A3 receptors useful for the treatment of pathological conditions or diseases, Spain, , ,
Production Method 11
1.2 Reagents: Iodine Solvents: Ethanol ; rt; 1 h, rt
- Preparation of imidazo[1,2-a]pyrazineamine and imidazo[1,2-b]pyridazineamine compounds and pharmaceutical compositions as inhibitors of autotaxin for the treatment of inflammatory disorders, World Intellectual Property Organization, , ,
Production Method 12
1.2 Reagents: Water ; cooled
- Preparation of 5-cyano-2-amino-1,3-thiazole derivatives as adenosine A1 receptor antagonists for use in treating cardiovascular, renal, and respiratory disorders, World Intellectual Property Organization, , ,
Production Method 13
- Novel 5-cyano-1,3-thiazol-2-yl substituted amides as antagonists of adenosine A1 receptors and their preparation, pharmaceutical compositions, and use, World Intellectual Property Organization, , ,
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Raw materials
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Preparation Products
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
Comprehensive Overview of 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2)
2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, researchers are actively exploring the potential of thiazole derivatives like this one.
The molecular structure of 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile includes a fluorophenyl group, which enhances its lipophilicity and metabolic stability—a critical factor in drug design. The presence of an amino group and a carbonitrile moiety further contributes to its reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions.
In the context of current research trends, CAS No. 952753-59-2 is often discussed alongside topics like structure-activity relationships (SAR) and fragment-based drug discovery. These methodologies are pivotal in modern drug development, where efficiency and precision are paramount. The compound’s fluorinated aromatic ring also ties into the broader exploration of fluorine in medicinal chemistry, a hot topic due to fluorine’s ability to modulate pharmacokinetic properties.
From a synthetic perspective, 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile can be prepared via cyclization reactions involving 4-fluorophenyl precursors and cyanothioacetamide. Its purity and stability are crucial for downstream applications, prompting advancements in analytical techniques such as HPLC and LC-MS for quality control. Researchers frequently search for optimized synthesis protocols and scalable production methods to meet industrial demands.
The compound’s relevance extends to computational chemistry, where in silico models predict its interactions with biological targets. This aligns with the rise of AI-driven drug discovery, a trending topic in scientific communities. Additionally, its potential role in crop protection formulations has sparked interest in agrochemical innovation, addressing global food security challenges.
In summary, 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile (CAS No. 952753-59-2) exemplifies the intersection of traditional organic synthesis and cutting-edge research. Its multifaceted applications—from drug development to sustainable agriculture—make it a compound of enduring significance. As scientific inquiries evolve, this thiazole derivative will likely remain a focal point for breakthroughs in chemistry and life sciences.
952753-59-2 (2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)